An In-depth Technical Guide to the Discovery and Development of the Histone Deacetylase Inhibitor Vorinostat (SAHA)
An In-depth Technical Guide to the Discovery and Development of the Histone Deacetylase Inhibitor Vorinostat (SAHA)
A Note to the Reader: This document provides a comprehensive overview of the discovery and development of the histone deacetylase (HDAC) inhibitor Vorinostat, also known as suberoylanilide hydroxamic acid (SAHA). The request specified information on "Hdac-IN-47," for which no publicly available scientific literature or data could be found. Therefore, Vorinostat has been selected as a representative, well-documented case study to fulfill the core requirements of the prompt for an in-depth technical guide intended for researchers, scientists, and drug development professionals.
Introduction to Histone Deacetylase Inhibition
Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. They remove acetyl groups from the ε-amino groups of lysine residues on the N-terminal tails of histones. This deacetylation leads to a more compact chromatin structure, restricting the access of transcription factors to DNA and generally resulting in transcriptional repression. In various cancers, HDACs are often overexpressed or aberrantly recruited to oncogenes, leading to the silencing of tumor suppressor genes and promoting cancer cell proliferation and survival.
HDAC inhibitors are a class of therapeutic agents designed to counteract this process. By blocking the activity of HDACs, these inhibitors lead to the accumulation of acetylated histones, a more relaxed chromatin structure, and the re-activation of silenced tumor suppressor genes. This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells. Vorinostat (SAHA) was the first HDAC inhibitor to receive approval from the U.S. Food and Drug Administration (FDA) for the treatment of a malignancy, specifically cutaneous T-cell lymphoma (CTCL).
Discovery and Synthesis of Vorinostat (SAHA)
The journey to the discovery of Vorinostat began with studies into the differentiating effects of dimethylsulfoxide (DMSO) on murine erythroleukemia cells. This line of research led to the development of more potent polar compounds, culminating in the synthesis of suberoylanilide hydroxamic acid (SAHA). It was subsequently discovered that SAHA's potent anti-proliferative and differentiation-inducing effects were due to its inhibition of HDAC enzymes.
Chemical Synthesis
A common synthetic route to Vorinostat (suberoylanilide hydroxamic acid) is a multi-step process. A representative synthesis is as follows:
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Formation of Suberanilic Acid Methyl Ester: Suberic acid monomethyl ester is reacted with aniline in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) and an activator such as 1-hydroxybenzotriazole (HOBt) in an organic solvent like dimethylformamide (DMF). This reaction forms the amide bond, yielding suberanilic acid methyl ester.
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Hydrolysis of the Ester: The methyl ester is then hydrolyzed to the corresponding carboxylic acid using a base such as lithium hydroxide in a mixture of solvents like tetrahydrofuran (THF) and water.
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Formation of the Hydroxamic Acid: The resulting carboxylic acid is then converted to the final product, suberoylanilide hydroxamic acid. This is typically achieved by reacting the carboxylic acid with a hydroxylamine source, often in the presence of a coupling agent to form the hydroxamic acid moiety.
This synthesis provides Vorinostat in a good yield and high purity.[1][2]
Mechanism of Action
Vorinostat functions as a pan-HDAC inhibitor, meaning it inhibits the activity of multiple HDAC isoforms, including Class I (HDAC1, 2, 3) and Class II (HDAC6) enzymes at nanomolar concentrations.[3] The core mechanism involves the hydroxamic acid group of Vorinostat chelating the zinc ion (Zn2+) located in the active site of the HDAC enzyme. This binding blocks the catalytic activity of the enzyme, preventing the removal of acetyl groups from its substrates.
The inhibition of HDACs by Vorinostat leads to the hyperacetylation of both histone and non-histone proteins. The accumulation of acetylated histones results in a more open chromatin conformation, which allows for the transcription of previously silenced genes, including those involved in:
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Cell Cycle Arrest: Upregulation of cyclin-dependent kinase inhibitors like p21WAF1/CIP1.
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Apoptosis (Programmed Cell Death): Modulation of pro- and anti-apoptotic proteins, such as those in the Bcl-2 family.
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Cell Differentiation: Induction of terminal differentiation in some cancer cell types.
Beyond histones, Vorinostat also affects the acetylation status of numerous non-histone proteins, including transcription factors and signaling molecules, further contributing to its anti-tumor effects.
Signaling Pathways Modulated by Vorinostat
Vorinostat's impact extends to several critical intracellular signaling pathways that are often dysregulated in cancer.
PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR pathway is a key signaling cascade that promotes cell survival, proliferation, and growth. Studies have shown that Vorinostat can inhibit this pathway. It has been observed to reduce the phosphorylation of Akt at both Thr308 and Ser473, as well as decrease the phosphorylation of mTOR and its downstream effectors like S6 ribosomal protein and 4E-BP1.[4][5] This inhibition of the mTOR signaling pathway is a significant contributor to Vorinostat's anti-proliferative and pro-apoptotic effects.[4][5]
JAK/STAT Pathway
The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is crucial for cytokine signaling and is often constitutively active in hematological malignancies. Vorinostat has been shown to modify the JAK-STAT pathway.[6][7] In combination with JAK inhibitors like ruxolitinib, Vorinostat has demonstrated synergistic effects in myeloproliferative neoplasm cells by attenuating the JAK/STAT signaling cascade.[8]
T-Cell Receptor (TCR) Signaling Pathway
In cutaneous T-cell lymphoma, the T-cell receptor signaling pathway is fundamental to the pathophysiology of the disease. Gene expression profiling and phosphorylation studies have revealed that Vorinostat can modify TCR signaling. It has been shown to inhibit the phosphorylation of key kinases such as ZAP70 and its downstream target Akt, thereby interfering with the signaling transduction of the TCR.[6][7]
Preclinical Data
Vorinostat has been extensively evaluated in preclinical models, demonstrating broad anti-tumor activity both in vitro and in vivo.
In Vitro Activity
Vorinostat inhibits the proliferation of a wide range of cancer cell lines at micromolar concentrations. The half-maximal inhibitory concentration (IC50) varies depending on the cell line and the duration of exposure.
| HDAC Isoform | IC50 (nM) |
| HDAC1 | 10 |
| HDAC3 | 20 |
| Pan-HDAC (cell-free) | ~10 |
| Cell Line | Cancer Type | IC50 (µM) | Assay Conditions |
| MCF-7 | Breast Cancer | 0.75 | - |
| HT1080 | Fibrosarcoma | 2.4 | 72 h incubation |
| K562 | Leukemia | 0.01 | 6 h incubation (HDAC1/2 inhibition) |
| SW-982 | Synovial Sarcoma | 8.6 | 48 h incubation |
| SW-1353 | Chondrosarcoma | 2.0 | 48 h incubation |
In Vivo Activity and Pharmacokinetics
In animal models, orally administered Vorinostat has been shown to inhibit tumor growth in various xenograft models. For example, in a human prostate cancer xenograft model, daily administration of Vorinostat led to significant tumor reduction.[4] Pharmacokinetic studies in preclinical models have shown that Vorinostat is orally bioavailable and exhibits dose-proportional pharmacokinetics.[9][10][11][12]
| Animal Model | Tumor Type | Dosing Regimen | Tumor Growth Inhibition |
| Nude Mice | CWR22 Human Prostate Xenograft | 50 mg/kg/day | 97% reduction |
| Nude Mice | CWR22 Human Prostate Xenograft | 100 mg/kg/day | 97% reduction |
| Nude Mice | A431 Epidermoid Carcinoma Xenograft | 100 mg/kg/day (IP) | Significant reduction |
Clinical Development and Efficacy
Vorinostat has undergone extensive clinical evaluation, leading to its approval for the treatment of advanced CTCL.
Phase I and II Clinical Trials in CTCL
Phase I and II clinical trials demonstrated that oral Vorinostat is safe and effective in patients with refractory CTCL. A pivotal Phase IIb trial in patients with persistent, progressive, or recurrent CTCL showed an overall response rate of approximately 30%.[3][13][14][15][16]
| Clinical Trial Phase | Number of Patients | Dosing Regimen | Overall Response Rate (ORR) | Key Adverse Events |
| Phase IIa | 33 | 400 mg daily | 24.2% | Fatigue, thrombocytopenia, diarrhea, nausea |
| Phase IIb | 74 | 400 mg daily | 29.7% | Diarrhea, fatigue, nausea, anorexia |
The median time to response in these trials was around 2 months, and the treatment was generally well-tolerated.[13] The most common drug-related adverse events included fatigue, diarrhea, nausea, and thrombocytopenia.[15][16]
Experimental Protocols
This section provides detailed methodologies for key experiments used in the evaluation of Vorinostat.
In Vitro HDAC Inhibition Assay (Fluorogenic)
This assay measures the ability of a compound to inhibit the enzymatic activity of a specific HDAC isoform.
Materials:
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Recombinant human HDAC enzyme (e.g., HDAC1)
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Fluorogenic HDAC substrate (e.g., Fluor de Lys™)
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Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)
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Developer solution (e.g., Fluor de Lys™ Developer)
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Vorinostat (dissolved in DMSO)
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96-well black microplate
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Fluorimeter
Procedure:
-
Prepare serial dilutions of Vorinostat in assay buffer. The final DMSO concentration should be kept below 1%.
-
In a 96-well black microplate, add the HDAC enzyme to each well (except for no-enzyme controls).
-
Add the diluted Vorinostat or vehicle (DMSO) to the respective wells.
-
Pre-incubate the plate at 37°C for 15 minutes.
-
Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.
-
Incubate the plate at 37°C for 60 minutes.
-
Stop the reaction by adding the developer solution to each well.
-
Incubate at room temperature for 15 minutes, protected from light.
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Read the fluorescence on a fluorimeter (e.g., excitation 360 nm, emission 460 nm).
-
Calculate the percent inhibition for each concentration of Vorinostat and determine the IC50 value by plotting the data using a suitable software.
Cell Viability Assay (MTS Assay)
This colorimetric assay determines the effect of a compound on the metabolic activity of cells, which is an indicator of cell viability.
Materials:
-
Cancer cell line of interest
-
Complete cell culture medium
-
Vorinostat (dissolved in DMSO)
-
MTS reagent (containing PES)
-
96-well clear microplate
-
Spectrophotometer
Procedure:
-
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
-
Prepare serial dilutions of Vorinostat in complete culture medium.
-
Remove the old medium from the cells and add the medium containing different concentrations of Vorinostat or vehicle control.
-
Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.
-
Add MTS reagent to each well according to the manufacturer's instructions (typically 20 µL per 100 µL of medium).[17][18]
-
Measure the absorbance at 490 nm using a microplate reader.[17]
-
Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.
Western Blot for Histone Acetylation
This technique is used to detect the level of acetylated histones in cells following treatment with an HDAC inhibitor.
Materials:
-
Cancer cell line
-
Vorinostat
-
RIPA lysis buffer with protease and phosphatase inhibitors
-
Protein quantification assay (e.g., BCA assay)
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SDS-PAGE gels
-
PVDF membrane
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Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3)
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HRP-conjugated secondary antibody
-
Chemiluminescent substrate
Procedure:
-
Treat cells with Vorinostat or vehicle for a specified time.
-
Lyse the cells in RIPA buffer and collect the total protein lysate.
-
Quantify the protein concentration using a BCA assay.
-
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
-
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
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Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
-
Incubate the membrane with the primary antibody against acetylated histone H3 overnight at 4°C.
-
Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Wash the membrane again and apply the chemiluminescent substrate.
-
Visualize the protein bands using an imaging system.
-
Strip the membrane and re-probe with an antibody against total histone H3 as a loading control.
Conclusion
Vorinostat (SAHA) stands as a landmark in the field of epigenetic therapy. Its development from a simple differentiating agent to a targeted anti-cancer drug has paved the way for a new class of therapeutics. The comprehensive preclinical and clinical data demonstrate its efficacy in inducing cell cycle arrest, apoptosis, and differentiation in cancer cells, with a proven clinical benefit in cutaneous T-cell lymphoma. The continued exploration of its mechanism of action and its effects on various signaling pathways will likely uncover new therapeutic opportunities, both as a monotherapy and in combination with other anti-cancer agents. This guide provides a foundational understanding of the key technical aspects of Vorinostat's discovery and development, intended to aid researchers and scientists in the ongoing efforts to combat cancer through epigenetic modulation.
References
- 1. A new simple and high-yield synthesis of suberoylanilide hydroxamic acid and its inhibitory effect alone or in combination with retinoids on proliferation of human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. dovepress.com [dovepress.com]
- 4. Vorinostat, an HDAC Inhibitor Attenuates Epidermoid Squamous Cell Carcinoma Growth by Dampening mTOR Signaling Pathway in a Human Xenograft Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Vorinostat, an HDAC inhibitor attenuates epidermoid squamous cell carcinoma growth by dampening mTOR signaling pathway in a human xenograft murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Cotargeting the JAK/STAT signaling pathway and histone deacetylase by ruxolitinib and vorinostat elicits synergistic effects against myeloproliferative neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. discovery.researcher.life [discovery.researcher.life]
- 10. A phase I pharmacokinetic study of pulse-dose vorinostat with flavopiridol in solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 11. aacrjournals.org [aacrjournals.org]
- 12. A physiologically-based pharmacokinetic and pharmacodynamic (PBPK/PD) model of the histone deacetylase (HDAC) inhibitor vorinostat for pediatric and adult patients and its application for dose specification - PMC [pmc.ncbi.nlm.nih.gov]
- 13. tandfonline.com [tandfonline.com]
- 14. ascopubs.org [ascopubs.org]
- 15. Phase 2 trial of oral vorinostat (suberoylanilide hydroxamic acid, SAHA) for refractory cutaneous T-cell lymphoma (CTCL) - PMC [pmc.ncbi.nlm.nih.gov]
- 16. ascopubs.org [ascopubs.org]
- 17. broadpharm.com [broadpharm.com]
- 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
